molecular formula C17H17Cl3FN3O B599025 Didesethyl flurazepam dihydrochloride CAS No. 19603-97-5

Didesethyl flurazepam dihydrochloride

Cat. No. B599025
CAS RN: 19603-97-5
M. Wt: 404.691
InChI Key: FTZBBUVEKUGILP-UHFFFAOYSA-N
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Description

Didesethyl flurazepam dihydrochloride is a derivative of Flurazepam . Flurazepam is a benzodiazepine derivative and is commonly used to treat insomnia . It possesses anxiolytic, anticonvulsant, hypnotic, sedative, and skeletal muscle relaxant properties .


Molecular Structure Analysis

The molecular formula of Didesethyl flurazepam dihydrochloride is C17H17Cl3FN3O . Its molecular weight is 404.6937832 .


Chemical Reactions Analysis

Flurazepam and its derivatives undergo various metabolic reactions in the body . For instance, hydroxy metabolites for norflurazepam, N-(hydroxyethyl), desethyl, and didesethyl for flurazepam, hydroxy for fludiazepam, and glucuronides and N-(hydroxyethyl) for cinolazepam are recommended for monitoring .

Mechanism of Action

Flurazepam, from which Didesethyl flurazepam dihydrochloride is derived, binds to an allosteric site on GABA-A receptors . This binding potentiates the action of GABA on GABA-A receptors by opening the chloride channel within the receptor, causing chloride influx and hyperpolarization .

Safety and Hazards

Flurazepam can slow or stop breathing, especially if used with an opioid medication or alcohol . Misuse of this medicine can cause addiction, overdose, or death . It can also cause various side effects, including dizziness, drowsiness, light-headedness, staggering, ataxia, severe sedation, lethargy, headache, disorientation, and coma . In case of a fire, it is recommended to isolate for 800 meters in all directions .

Future Directions

Norflurazepam, also a metabolite of other prescription benzodiazepines, appeared on the new psychoactive substances (NPS) drug market recently, complicating the interpretation of NPS findings . The urine ratio of 3-hydroxy-norflurazepam/norflurazepam might be the key; a high ratio might be correlated to norflurazepam intake, thereby enabling the differentiation .

properties

IUPAC Name

1-(2-aminoethyl)-7-chloro-5-(2-fluorophenyl)-3H-1,4-benzodiazepin-2-one;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15ClFN3O.2ClH/c18-11-5-6-15-13(9-11)17(12-3-1-2-4-14(12)19)21-10-16(23)22(15)8-7-20;;/h1-6,9H,7-8,10,20H2;2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FTZBBUVEKUGILP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)N(C2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3F)CCN.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17Cl3FN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60678926
Record name 1-(2-Aminoethyl)-7-chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one--hydrogen chloride (1/2)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60678926
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

404.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-aminoethyl)-7-chloro-5-(2-fluorophenyl)-3H-1,4-benzodiazepin-2-one;dihydrochloride

CAS RN

19603-97-5
Record name 1-(2-Aminoethyl)-7-chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one--hydrogen chloride (1/2)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60678926
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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